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Compound of Interest

Compound Name: Quinoline-3-carbohydrazide

CAS No.: 59282-61-0

Cat. No.: B3054276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, field-tested guide for the synthesis of quinoline-3-
carbohydrazide from ethyl-3-quinoline carboxylate. The protocol is designed for reproducibility

and scalability, incorporating insights into the reaction mechanism, safety precautions, and

troubleshooting.

Introduction: The Significance of Quinoline-3-
Carbohydrazide
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous therapeutic agents.[1] Its derivatives are known to exhibit a wide spectrum of

pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and

antimalarial properties.[2] Quinoline-3-carbohydrazide serves as a critical synthetic

intermediate, a versatile building block for constructing more complex molecules. The

hydrazide functional group is a reactive handle for creating hydrazones, oxadiazoles, and other

heterocyclic systems, which are frequently explored in drug discovery programs to develop

novel therapeutic candidates.[3][4] For instance, derivatives of quinoline carbohydrazide have

been investigated as potential inhibitors of ATM kinase in cancer therapy and as potent

antioxidant agents.[5][6] The reliable synthesis of this key intermediate is, therefore, a

foundational step in the exploration of new quinoline-based therapeutics.
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Reaction Scheme & Mechanism
The synthesis is achieved through the hydrazinolysis of an ester, a classic nucleophilic acyl

substitution reaction. Ethyl-3-quinoline carboxylate is treated with hydrazine hydrate, which acts

as a potent nucleophile.

Overall Reaction:

Mechanism of Hydrazinolysis: The reaction proceeds via a nucleophilic acyl substitution

mechanism, analogous to base-catalyzed ester hydrolysis.[7][8]

Nucleophilic Attack: The lone pair of electrons on the terminal nitrogen of hydrazine attacks

the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate.

Proton Transfer: A proton is transferred from the attacking nitrogen to the ethoxy oxygen,

making the ethoxide a better leaving group.

Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and

expelling ethanol as the leaving group.

Final Product: The stable quinoline-3-carbohydrazide is formed. The reaction is driven to

completion by the high reactivity of hydrazine and often by the precipitation of the product

from the reaction medium.

Detailed Experimental Protocol
This protocol is adapted from established literature procedures, which consistently report high

yields and purity.[3][9]
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Reagent/Material Grade Supplier Example Notes

Ethyl-3-quinoline

carboxylate
≥98%

Sigma-Aldrich, Alfa

Aesar
Starting material.

Hydrazine hydrate

(N₂H₄·H₂O)

50-60% solution in

water

Sigma-Aldrich, Fisher

Scientific

Caution: Highly toxic

and corrosive.[10]

Absolute Ethanol

(EtOH)
≥99.5%, Anhydrous

Major chemical

suppliers
Reaction solvent.

Round-bottom flask

(100 mL)
-

Standard laboratory

supplier

Reflux condenser -
Standard laboratory

supplier

Magnetic stirrer and

stir bar
-

Standard laboratory

supplier

Heating mantle or oil

bath
-

Standard laboratory

supplier

Buchner funnel and

flask
-

Standard laboratory

supplier
For filtration.

Filter paper -
Whatman or

equivalent

Beakers and

graduated cylinders
-

Standard laboratory

supplier

Stoichiometry and Reagent Quantities
This table is based on a typical laboratory scale synthesis, targeting approximately 1 gram of

the starting ester.
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Compound
Molar Mass (
g/mol )

Amount
(mmol)

Mass/Volume Molar Equiv.

Ethyl-3-quinoline

carboxylate
201.22 4.97 1.00 g 1.0

Hydrazine

Hydrate (100%)¹
50.06 19.88 ~1.0 mL 4.0

Absolute Ethanol - - 50 mL Solvent

¹Note: Commercial hydrazine hydrate is typically a solution (e.g., 55%). The volume should be

adjusted accordingly. For a 55% solution (density ~1.03 g/mL), use approximately 1.8 mL.

Using a molar excess of hydrazine ensures the reaction goes to completion.

Step-by-Step Synthesis Procedure
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add

ethyl-3-quinoline carboxylate (1.00 g, 4.97 mmol).

Solvent Addition: Add absolute ethanol (50 mL) to the flask and stir the mixture until the ester

is fully dissolved.

Reagent Addition: Carefully add hydrazine hydrate (~1.8 mL of a 55% solution, ~19.88 mmol,

4.0 eq.) to the solution dropwise using a pipette. This step must be performed in a certified

chemical fume hood.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately

78-80°C) using a heating mantle or oil bath. Let the reaction reflux for 7-24 hours.[3][9] The

progress can be monitored by Thin Layer Chromatography (TLC).

Crystallization: After the reflux period, turn off the heat and allow the reaction mixture to cool

slowly to room temperature overnight. A white precipitate of the product will form.[9]

Isolation: Collect the solid product by suction filtration using a Buchner funnel.

Washing: Wash the collected solid twice with cold ethanol (2 x 10 mL) to remove any

unreacted starting materials and soluble impurities.
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Drying: Dry the product, either by air-drying on the filter paper or in a vacuum oven at 60°C

to obtain the final quinoline-3-carbohydrazide.[9]

Recrystallization (Optional): For higher purity, the crude product can be recrystallized from

hot ethanol.[9]

Experimental Workflow Diagram
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1. Reaction Setup & Reflux

2. Product Isolation & Purification

3. Characterization

Dissolve Ethyl-3-quinoline
carboxylate in Ethanol

Add Hydrazine Hydrate
(in fume hood)

Reflux for 7-24 hours

Cool to Room Temperature
(Overnight Crystallization)

Filter Product
(Buchner Funnel)

Wash with Cold Ethanol

Dry Product
(Vacuum Oven)

Final Product:
Quinoline-3-carbohydrazide

Characterize:
(MP, NMR, IR, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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